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Compound of Interest

Compound Name: Epoxy Fluor 7

Cat. No.: B15555283

An In-depth Technical Guide to the Physical and Chemical Characteristics of Epoxy Fluor 7
For Researchers, Scientists, and Drug Development Professionals

Epoxy Fluor 7, also known by its chemical name cyano(6-methoxy-naphthalen-2-yl)methyl
trans-[(3-phenyloxiran-2-yl)methyl] carbonate and catalog number HY-121941, is a highly
sensitive fluorescent substrate developed for the continuous monitoring of soluble epoxide
hydrolase (SEH) activity.[1] This technical guide provides a comprehensive overview of its
physical and chemical properties, a detailed synthesis protocol, and its mechanism of action as
a fluorogenic substrate.

Core Physical and Chemical Properties

Epoxy Fluor 7 is a white to off-white solid. While specific experimental values for melting and
boiling points are not readily available in public literature, its key physicochemical
characteristics have been determined and are summarized in the tables below for easy
reference.

Table 1: General and Spectroscopic Properties of Epoxy Fluor 7
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Property Value

Chemical Formula C23H19NOs

Molecular Weight 389.4 g/mol

CAS Number 863223-43-2
Appearance White to off-white solid
Purity =98%

Fluorescence

Hydrolyzed product exhibits fluorescence

Excitation Wavelength 330 nm

Emission Wavelength 465 nm
Table 2: Solubility of Epoxy Fluor 7

Solvent Solubility

Dimethylformamide (DMF) 10 mg/mL

Dimethyl sulfoxide (DMSO) 10 mg/mL

Ethanol 5 mg/mL

Synthesis and Experimental Protocols

The synthesis of Epoxy Fluor 7 involves a multi-step process, beginning with the preparation

of key precursors: 6-methoxy-2-naphthaldehyde and trans-(3-phenyloxiran-2-yl)methanol.

These are then used to construct the final molecule.

Synthesis of Precursor: 6-methoxy-2-naphthaldehyde

A common route to 6-methoxy-2-naphthaldehyde involves the bromination and subsequent

formylation of 2-methoxynaphthalene.

Experimental Protocol:
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Bromination: 2-methoxynaphthalene is reacted with bromine in glacial acetic acid to yield 6-
bromo-2-methoxynaphthalene.

Formylation: The resulting 6-bromo-2-methoxynaphthalene is then reacted with N,N-
dimethylformamide (DMF) in the presence of a strong base like n-butyllithium at low
temperatures (-78°C) to introduce the aldehyde group, yielding 6-methoxy-2-
naphthaldehyde.

Purification: The crude product is purified by column chromatography on silica gel.

Synthesis of Epoxy Fluor 7

The final assembly of Epoxy Fluor 7 is detailed in the seminal paper by Jones et al. (2005).

The key steps are outlined below:

Experimental Protocol:

Formation of the Cyanohydrin: 6-methoxy-2-naphthaldehyde is reacted with a cyanide
source to form the corresponding cyanohydrin, cyano(6-methoxy-naphthalen-2-yl)methanol.

Epoxide Precursor: The commercially available trans-(3-phenyloxiran-2-yl)ymethanol serves
as the epoxide component.

Coupling Reaction: The cyanohydrin and the epoxide precursor are coupled using a suitable
activating agent, such as a chloroformate, to form the final carbonate linkage of Epoxy Fluor
7.

Purification: The final product is purified using chromatographic techniques to ensure high
purity for use in sensitive enzymatic assays.

Mechanism of Action and Signaling Pathway

Epoxy Fluor 7 is designed to be non-fluorescent in its native state. Upon enzymatic hydrolysis

by soluble epoxide hydrolase (sEH), the epoxide ring is opened, leading to the formation of a

diol. This diol intermediate is unstable and undergoes a spontaneous intramolecular cyclization,

which results in the release of the highly fluorescent product, 6-methoxy-2-naphthaldehyde.

The intensity of the fluorescence is directly proportional to the sEH activity.
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The workflow for utilizing Epoxy Fluor 7 in a typical SEH inhibition assay is depicted below.

Assay Preparation
Epoxy Fluor 7 Substrate -
Enzymatic Reaction Detection }

—
Test Inhibitor I Incubation at 37°C <>

Soluble Epoxide Hydrolase (SEH)

Click to download full resolution via product page

Caption: Workflow for a soluble epoxide hydrolase (SEH) inhibition assay using Epoxy Fluor 7.

The enzymatic reaction pathway illustrating the conversion of Epoxy Fluor 7 to its fluorescent
product is shown below.
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Caption: Enzymatic conversion of Epoxy Fluor 7 to a fluorescent product by sEH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15555283#physical-and-chemical-characteristics-of-
epoxy-fluor-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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